Cas no 88416-61-9 (Benzoic acid, 4-(2-hydroxy-1-methylethyl)-)

Benzoic acid, 4-(2-hydroxy-1-methylethyl)- structure
88416-61-9 structure
Product Name:Benzoic acid, 4-(2-hydroxy-1-methylethyl)-
CAS No:88416-61-9
MF:C10H12O3
MW:180.200483322144
CID:633670
PubChem ID:15132129
Update Time:2025-04-19

Benzoic acid, 4-(2-hydroxy-1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4-(2-hydroxy-1-methylethyl)-
    • 4-(1-hydroxypropan-2-yl)benzoic acid
    • 2-p-carboxyphenylpropan-1-ol
    • DTXSID00568731
    • SCHEMBL9988577
    • 88416-61-9
    • Inchi: 1S/C10H12O3/c1-7(6-11)8-2-4-9(5-3-8)10(12)13/h2-5,7,11H,6H2,1H3,(H,12,13)
    • InChI Key: BCXGOEMKNZQHEG-UHFFFAOYSA-N
    • SMILES: OCC(C)C1C=CC(C(=O)O)=CC=1

Computed Properties

  • Exact Mass: 180.078644241g/mol
  • Monoisotopic Mass: 180.078644241g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 171
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 57.5Ų
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